Cas no 1805262-78-5 (2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine
• CAS No: 1805262-78-5
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 4852826
• Update Time: 2025-06-07

2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4F2N4O2/c8-6(9)5-4(13(14)15)1-3(2-10)12-7(5)11/h1,6H,(H2,11,12)
• InChI Key： FLMINRWBXURQHP-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C#N)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1
• Topological Polar Surface Area: 109

Additional information on 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine

2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805262-78-5): An Overview of Its Structure, Properties, and Applications

2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805262-78-5) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of substituted pyridines and is characterized by its intricate molecular framework, which includes an amino group, a cyano group, a difluoromethyl moiety, and a nitro group. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

The molecular formula of 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine is C₉H₅F₂N₄O₂, and its molecular weight is approximately 219.15 g/mol. The compound's structure can be visualized as a pyridine ring with specific substitutions at different positions. The amino group at the 2-position, the cyano group at the 6-position, the difluoromethyl group at the 3-position, and the nitro group at the 4-position collectively contribute to its unique chemical reactivity and biological activity.

In terms of physical properties, 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine is typically a solid at room temperature with a melting point ranging from 140 to 145°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The chemical reactivity of 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine is influenced by its functional groups. The amino group can participate in nucleophilic reactions, while the cyano group can undergo hydrolysis to form carboxylic acids or be reduced to form primary amines. The difluoromethyl moiety adds fluorine atoms to the molecule, which can enhance its lipophilicity and metabolic stability. The nitro group can be reduced to form amino groups or undergo other transformations depending on the reaction conditions.

2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine has been studied for its potential applications in drug discovery and development. Recent research has focused on its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against various enzymes and receptors, making them promising candidates for therapeutic applications.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine and evaluated their biological activities. The results demonstrated that several derivatives exhibited significant inhibitory effects on specific kinases involved in cancer cell proliferation. These findings highlight the potential of this compound as a lead structure for developing new anticancer drugs.

Beyond its pharmaceutical applications, 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine has also been explored for use in other areas such as agrochemicals and materials science. In agrochemical research, derivatives of this compound have shown promise as herbicides or fungicides due to their ability to disrupt key biological processes in target organisms. In materials science, the unique electronic properties of this compound make it a candidate for use in organic electronics and photovoltaic devices.

The synthesis of 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the sequential introduction of functional groups onto a pyridine scaffold through various chemical transformations such as nucleophilic substitution, electrophilic aromatic substitution, and redox reactions.

In conclusion, 2-Amino-6-cyano-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805262-78-5) is a multifaceted compound with a rich array of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.